Cas no 1343694-33-6 (2-(Aminomethyl)-6-hydroxy-5-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 2-(Aminomethyl)-6-hydroxy-5-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 1343694-33-6
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 5696784
• PubChem ID: 79502144
• Update Time: 2025-06-14

2-(Aminomethyl)-6-hydroxy-5-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-6-hydroxy-5-methyl-3,4-dihydropyrimidin-4-one
• AKOS012862336
• 1343694-33-6
• 4(3H)-Pyrimidinone, 2-(aminomethyl)-6-hydroxy-5-methyl-
• 2-(Aminomethyl)-6-hydroxy-5-methyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C6H9N3O2/c1-3-5(10)8-4(2-7)9-6(3)11/h2,7H2,1H3,(H2,8,9,10,11)
• InChI Key： RDDKTPORUKFMGZ-UHFFFAOYSA-N
• SMILES： OC1=C(C)C(NC(CN)=N1)=O

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• pka: 11.51±0.50(Predicted)

Additional information on 2-(Aminomethyl)-6-hydroxy-5-methyl-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 2-(Aminomethyl)-6-hydroxy-5-methyl-3,4-dihydropyrimidin-4-one (CAS No. 1343694-33-6)

2-(Aminomethyl)-6-hydroxy-5-methyl-3,4-dihydropyrimidin-4-one (CAS No. 1343694-33-6) is a specialized organic compound belonging to the dihydropyrimidinone family. This heterocyclic molecule has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound's aminomethyl and hydroxy functional groups make it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and development.

In recent years, the demand for high-purity heterocyclic compounds like 2-(Aminomethyl)-6-hydroxy-5-methyl-3,4-dihydropyrimidin-4-one has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. Researchers are particularly interested in its potential role as a scaffold for kinase inhibitors, a hot topic in oncology and autoimmune disease research. The compound's hydrogen-bonding capacity and metal-chelating properties also make it valuable for designing enzyme modulators.

The synthesis of CAS 1343694-33-6 typically involves multi-step organic reactions, with careful control of reaction conditions to maintain the integrity of its sensitive functional groups. Modern green chemistry approaches are being explored to optimize its production, addressing growing concerns about sustainable pharmaceutical manufacturing. Analytical characterization of this compound requires advanced techniques such as HPLC-MS and NMR spectroscopy to verify its purity and structural conformation.

From a commercial perspective, 2-(Aminomethyl)-6-hydroxy-5-methyl-3,4-dihydropyrimidin-4-one is primarily supplied to research institutions and pharmaceutical developers. Its market availability is influenced by factors like patent landscapes and regulatory requirements for novel drug intermediates. The compound's stability profile has been extensively studied, with recommendations for storage under controlled humidity conditions to prevent degradation of its active moieties.

Emerging applications of this dihydropyrimidinone derivative extend beyond traditional medicinal chemistry. Recent studies have explored its potential in material science, particularly as a building block for functional polymers with specific thermal and mechanical properties. The compound's ability to form molecular complexes with various metals is also being investigated for catalysis applications in organic synthesis.

Quality control standards for CAS 1343694-33-6 have become increasingly stringent, reflecting the pharmaceutical industry's emphasis on impurity profiling and structural elucidation. Suppliers now routinely provide comprehensive analytical certificates detailing residual solvents, heavy metal content, and isomeric purity. This transparency aligns with current Good Manufacturing Practice (GMP) expectations for advanced intermediates.

The future research directions for 2-(Aminomethyl)-6-hydroxy-5-methyl-3,4-dihydropyrimidin-4-one appear promising, with several preclinical studies investigating its derivatives as potential bioactive agents. Computational chemistry approaches, including molecular docking studies, are being employed to predict its interactions with biological targets, accelerating the drug discovery process. These developments position this compound as an important tool in modern rational drug design methodologies.

From an environmental standpoint, the biodegradation pathways of dihydropyrimidinone-based compounds are receiving increased scrutiny. Regulatory agencies are requiring more comprehensive ecotoxicity data for such intermediates, prompting manufacturers to invest in environmental fate studies. This trend reflects the broader pharmaceutical industry's commitment to green chemistry principles and sustainable development goals.

In the analytical chemistry domain, 1343694-33-6 presents interesting challenges for method development. Its polar nature requires specialized chromatographic conditions for accurate quantification, while its UV absorption characteristics make it suitable for spectrophotometric detection. These properties are particularly relevant for researchers developing quality control protocols for complex pharmaceutical formulations.

The intellectual property landscape surrounding 2-(Aminomethyl)-6-hydroxy-5-methyl-3,4-dihydropyrimidin-4-one continues to evolve, with new patents emerging for its synthetic processes and therapeutic applications. This competitive environment underscores the compound's commercial value in the pharmaceutical innovation space. Companies are actively pursuing process patenting strategies to protect their investments in manufacturing optimization.

Academic interest in this compound has grown substantially, as evidenced by increasing citations in peer-reviewed journals focusing on medicinal chemistry and drug discovery. The scientific community values its structural versatility for creating structure-activity relationships in various therapeutic areas. This academic attention further validates the compound's significance in contemporary pharmaceutical research.

Supply chain considerations for CAS 1343694-33-6 have become more complex in the post-pandemic era, with manufacturers implementing robust business continuity plans to ensure reliable access. The compound's classification as a specialty chemical requires careful inventory management and cold chain logistics in some cases, adding to its procurement challenges for research organizations.

Looking ahead, the development of continuous flow chemistry methods for producing 2-(Aminomethyl)-6-hydroxy-5-methyl-3,4-dihydropyrimidin-4-one may revolutionize its manufacturing economics. Early adopters of these process intensification technologies report improvements in yield, purity, and energy efficiency—key metrics in today's competitive fine chemicals market.

In conclusion, 2-(Aminomethyl)-6-hydroxy-5-methyl-3,4-dihydropyrimidin-4-one (CAS No. 1343694-33-6) represents an important building block in modern pharmaceutical research. Its unique chemical properties, combined with growing applications across multiple scientific disciplines, ensure its continued relevance in cutting-edge research and drug development initiatives worldwide.